Cas no 1804616-89-4 (6-(Aminomethyl)-2,4-dihydroxy-3-(trifluoromethoxy)pyridine)

• Product Name: 6-(Aminomethyl)-2,4-dihydroxy-3-(trifluoromethoxy)pyridine
• CAS No: 1804616-89-4
• MF: C₇H₇F₃N₂O₃
• MW: 224.137292146683
• CID: 4931165
• Update Time: 2025-11-03

6-(Aminomethyl)-2,4-dihydroxy-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-2,4-dihydroxy-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H7F3N2O3/c8-7(9,10)15-5-4(13)1-3(2-11)12-6(5)14/h1H,2,11H2,(H2,12,13,14)
• InChI Key： HXNIVZOHCAATOK-UHFFFAOYSA-N
• SMILES： FC(OC1C(NC(CN)=CC=1O)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 346
• XLogP3: -0.2
• Topological Polar Surface Area: 84.6

Additional information on 6-(Aminomethyl)-2,4-dihydroxy-3-(trifluoromethoxy)pyridine

6-(Aminomethyl)-2,4-dihydroxy-3-(trifluoromethoxy)pyridine: A Comprehensive Overview

6-(Aminomethyl)-2,4-dihydroxy-3-(trifluoromethoxy)pyridine, also known by its CAS number 1804616-89-4, is a complex organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyridines, which are six-membered aromatic heterocycles containing one nitrogen atom. The presence of multiple functional groups, including an aminoethyl group, hydroxyl groups, and a trifluoromethoxy substituent, makes it a versatile molecule with potential applications in drug discovery and material science.

The molecular structure of 6-(Aminomethyl)-2,4-dihydroxy-3-(trifluoromethoxy)pyridine is characterized by its pyridine ring with substituents at positions 2, 3, 4, and 6. The aminoethyl group (-CH₂NH₂) at position 6 introduces nucleophilic properties, while the hydroxyl groups (-OH) at positions 2 and 4 contribute to hydrogen bonding capabilities. The trifluoromethoxy group (-OCF₃) at position 3 adds electronic diversity to the molecule, enhancing its reactivity and stability. These structural features make this compound a valuable building block for synthesizing bioactive molecules.

Recent studies have highlighted the potential of 6-(Aminomethyl)-2,4-dihydroxy-3-(trifluoromethoxy)pyridine as a precursor for developing novel therapeutic agents. For instance, researchers have explored its role in the synthesis of kinase inhibitors, which are critical in targeting various diseases such as cancer and inflammatory disorders. The compound's ability to form stable complexes with metal ions has also been investigated for its applications in coordination chemistry and catalysis.

In terms of synthesis, 6-(Aminomethyl)-2,4-dihydroxy-3-(trifluoromethoxy)pyridine can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. One common approach involves the reaction of a suitable pyridine derivative with an appropriate nucleophile under controlled conditions. The use of microwave-assisted synthesis has been reported to significantly improve reaction efficiency and yield high-purity products.

The pharmacological properties of this compound have been extensively studied in vitro and in vivo models. Experimental data suggest that it exhibits moderate inhibitory activity against several enzymes associated with neurodegenerative diseases. Additionally, its ability to modulate cellular signaling pathways makes it a promising candidate for drug development targeting chronic conditions such as diabetes and cardiovascular diseases.

From an environmental perspective, the stability and biodegradability of 6-(Aminomethyl)-2,4-dihydroxy-3-(trifluoromethoxy)pyridine have been evaluated under various conditions. Studies indicate that the compound is relatively stable under normal storage conditions but undergoes degradation under harsh environmental stressors such as UV light or extreme pH levels.

In conclusion, 6-(Aminomethyl)-2,4-dihydroxy-3-(trifluoromethoxy)pyridine, CAS number 1804616-89-4, represents a significant advancement in organic synthesis and drug discovery. Its unique structural features and versatile reactivity make it an invaluable tool for researchers across multiple disciplines. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to play a pivotal role in the development of innovative therapeutic solutions.